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Compound of Interest

Compound Name: Ytterbium-171

Cat. No.: B1261637 Get Quote

Ytterbium-171 is a stable, non-radioactive isotope of the element Ytterbium.[1][2][3][4][5][6]

Therefore, its disposal is governed by its chemical properties and not by regulations for

radioactive waste. This guide provides essential safety and logistical information for the proper

disposal of Ytterbium-171 and its compounds in a laboratory setting, ensuring the safety of

personnel and compliance with chemical waste regulations.

Key Safety and Handling Information
Ytterbium, in its metallic form or as compounds like Ytterbium Oxide, is not classified as a

hazardous substance. However, it is important to handle it with care, particularly in powdered

form, which can be more reactive.

Personal Protective Equipment (PPE): When handling Ytterbium-171, especially in powder

form, it is crucial to wear appropriate PPE to avoid inhalation and skin contact. This includes:

Safety glasses or goggles

Gloves

Lab coat

Quantitative Data for Ytterbium
The following table summarizes key quantitative data for Ytterbium, which is essential for its

safe handling and storage.
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Property Value

Atomic Number 70

Atomic Mass Approximately 173.04 g/mol

Appearance Silvery-white metallic solid

Melting Point 824 °C

Boiling Point 1196 °C

Density 6.90 g/cm³

Solubility in Water Insoluble

Reactivity
Reacts with acids to produce flammable

hydrogen gas. May react with water.

Disposal Procedures for Ytterbium-171
As a non-radioactive substance, the disposal of Ytterbium-171 should follow standard

procedures for chemical waste. The primary consideration is the chemical form of the waste

(e.g., solid metal, powder, in solution) and any other hazardous materials it may be mixed with.

Experimental Protocol: Segregation and Labeling of
Ytterbium-171 Waste

Segregation:

Segregate solid Ytterbium-171 waste (e.g., unused powder, contaminated labware) from

liquid waste.

Do not mix Ytterbium-171 waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management plan.

Containerization:

Use a clearly labeled, sealed, and non-reactive container for solid Ytterbium-171 waste.
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For liquid waste containing Ytterbium-171, use a compatible, sealed container. Ensure

the container is appropriately vented if there is a risk of gas evolution (e.g., from reaction

with residual acids).

Labeling:

Label the waste container clearly with "Ytterbium-171 Waste" and specify the chemical

form (e.g., "Ytterbium metal powder," "Ytterbium oxide").

Include the approximate amount of material and the date of accumulation.

If the waste is mixed with any solvents or other chemicals, list all components and their

approximate concentrations.

Storage:

Store the sealed waste container in a designated and well-ventilated waste accumulation

area.

Ensure the storage area is away from incompatible materials, such as strong acids.

Disposal:

Arrange for the collection of the waste by your institution's Environmental Health and

Safety (EHS) department or a licensed chemical waste disposal contractor.

Provide the waste manifest or any other required documentation to the disposal

personnel.

Ytterbium-171 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ytterbium-171 waste in a laboratory setting.
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Ytterbium-171 Chemical Waste Disposal Workflow

Start: Ytterbium-171 Waste Generated

Assess Waste Form
(Solid, Liquid, Mixed?)

Solid Waste
(e.g., powder, contaminated items)

Solid

Liquid Waste
(e.g., in solution)

Liquid

Mixed Waste
(with other hazardous chemicals)

Mixed

Segregate in a labeled,
sealed container for solids

Segregate in a labeled,
sealed container for liquids

Segregate based on all
hazardous components

Label container with:
- 'Ytterbium-171 Waste'

- Chemical form
- All components and concentrations

- Date

Store in designated
waste accumulation area

Contact Environmental Health & Safety (EHS)
or licensed waste disposal contractor

Provide waste manifest and
any required documentation

End: Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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